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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
C.I. Acid Yellow 42, identified by the CAS number 6375-55-9, is a disodium salt of a double

azo dye. Primarily utilized as a colorant in the textile and leather industries, its chemical

structure and properties are well-documented. This guide provides a comprehensive overview

of its physicochemical characteristics, synthesis, and available safety and toxicological data. It

is important to note that while this document consolidates the existing technical information,

there is a significant lack of published research on the specific biological activities, mechanisms

of action, and potential therapeutic applications of C.I. Acid Yellow 42 relevant to drug

development. The information presented herein is intended to serve as a foundational resource

for scientific professionals.

Physicochemical Properties
C.I. Acid Yellow 42 is a bright yellow powder with good solubility in water. Its chemical stability

is notable, with its color remaining unchanged in the presence of concentrated hydrochloric

acid and sodium hydroxide.

Table 1: Chemical and Physical Properties of C.I. Acid Yellow 42
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Property Value Reference

CAS Number 6375-55-9

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂

Molecular Weight 758.69 g/mol

Appearance Bright yellow powder

Water Solubility Soluble

Ethanol Solubility Soluble (lemon yellow solution)

Acetone Solubility Slightly soluble

Behavior in Concentrated

Sulfuric Acid

Lemon yellow, color

unchanged upon dilution

Color Change with Metal Ions

Copper: Slightly reddish-dark;

Iron: Dark green; Chromium:

Unchanged

Synthesis
The synthesis of C.I. Acid Yellow 42 involves a two-step process: the double nitriding of 2,2′-

disulfo-4,4′-diaminobibenzene, followed by the coupling of the resulting diazonium salt with two

equivalents of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.

Synthesis Workflow

Reactants Process Product

2,2′-Disulfo-4,4′-diaminobibenzene Double Nitriding
Step 1

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (2 eq.)

Coupling Reaction

Step 2

Intermediate Diazonium Salt
C.I. Acid Yellow 42
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Click to download full resolution via product page

Caption: Synthesis workflow of C.I. Acid Yellow 42.

Toxicological and Safety Data
The available toxicological information for C.I. Acid Yellow 42 is limited and primarily derived

from Material Safety Data Sheets (MSDS). It is indicated to be harmful if swallowed and may

cause irritation to the skin, eyes, and respiratory tract. While mutagenicity data has been

reported, it is not listed as a carcinogen by major regulatory agencies such as ACGIH, IARC,

NIOSH, NTP, or OSHA.

Table 2: Summary of Toxicological and Safety Information

Aspect Information Reference

Acute Toxicity
Harmful if swallowed. May

cause gastrointestinal irritation.

Irritation
May cause irritation to eyes,

skin, and respiratory tract.

Mutagenicity
Mutagenicity data has been

reported.

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or

OSHA.

Biological Activity and Signaling Pathways
A comprehensive search of the scientific literature did not yield any specific studies on the

biological activity, mechanism of action, or effects on signaling pathways of C.I. Acid Yellow 42
in a context relevant to drug development or biomedical research. The existing information is

focused on its properties and applications as a dye. There is no evidence to suggest its

involvement in any specific biological signaling pathways.

Experimental Protocols
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Consistent with the lack of research on its biological activity, no detailed experimental protocols

for the investigation of C.I. Acid Yellow 42 in a biomedical context were found in the public

domain. Research into its potential biological effects would require the development of novel

experimental designs.

Industrial Applications
The primary application of C.I. Acid Yellow 42 is in the dyeing of wool, silk, and polyamide

fibers. It is also used for direct printing on these materials and for coloring leather.

Conclusion
C.I. Acid Yellow 42 is a well-characterized azo dye with established physicochemical

properties and a clear synthesis route. While its industrial applications are well-defined, there is

a significant gap in the scientific literature regarding its biological effects. For researchers and

professionals in drug development, this compound represents a largely unexplored chemical

entity. The available toxicological data suggests a need for caution in handling, but a full

assessment of its biological potential, whether for therapeutic or toxicological purposes, would

necessitate extensive further research, including in vitro and in vivo studies to elucidate any

potential mechanisms of action and biological targets.

To cite this document: BenchChem. [In-Depth Technical Guide: C.I. Acid Yellow 42 (CAS:
6375-55-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374769#c-i-acid-yellow-42-cas-number-6375-55-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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